(E)-N-(3-ethyl-4-methoxybenzo[d]thiazol-2(3H)-ylidene)benzo[d]thiazole-6-carboxamide

• IUPAC Name: N-(3-ethyl-4-methoxy-1,3-benzothiazol-2-ylidene)-1,3-benzothiazole-6-carboxamide
• InChI: InChI=1S/C18H15N3O2S2/c1-3-21-16-13(23-2)5-4-6-14(16)25-18(21)20-17(22)11-7-8-12-15(9-11)24-10-19-12/h4-10H,3H2,1-2H3
• InChI Key: NLMYWZOKCQJAEV-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=CC=C2SC1=NC(=O)C3=CC4=C(C=C3)N=CS4)OC
• Molecular Formula: C18H15N3O2S2
• Molecular Weight: 369.5 g/mol

Description

Synthesis Analysis

While specific synthesis methods for this compound are not available, benzo[d]thiazol derivatives are generally synthesized through various methods. For instance, one method involves coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid.

Scientific Research Applications

Synthesis of Novel Compounds

Research has shown that benzothiazole derivatives can serve as precursors for synthesizing a wide range of heterocyclic compounds. These compounds exhibit various biological activities, including anti-inflammatory and analgesic properties. For example, novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone have been synthesized and evaluated for their cyclooxygenase inhibition, analgesic, and anti-inflammatory activities (A. Abu‐Hashem et al., 2020).

Antimicrobial Activities

Benzothiazole derivatives have been synthesized and assessed for their antimicrobial activities. The structural modification of these compounds can lead to variable and modest activity against bacteria and fungi, highlighting their potential as antimicrobial agents (N. Patel et al., 2011).

Catalytic Applications

Certain benzothiazole derivatives have been encapsulated in zeolites, showing efficient catalytic activity for the oxidation of primary alcohols and hydrocarbons. These findings suggest their use as reusable catalysts in organic synthesis, offering a green chemistry approach to oxidation reactions (M. Ghorbanloo & Ali Maleki Alamooti, 2017).

Anticancer Activity

Complexes of benzothiazole derivatives with metals such as Co(II) have been synthesized and shown to possess fluorescence properties and anticancer activity. These complexes were evaluated against human breast cancer cell lines, indicating their potential as therapeutic agents (Gomathi Vellaiswamy & S. Ramaswamy, 2017).